Cas no 609-36-9 (pyrrolidine-2-carboxylic acid)

• Product Name: pyrrolidine-2-carboxylic acid
• CAS No: 609-36-9
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD00005250
• CID: 38802
• PubChem ID: 614
• Update Time: 2025-04-18

pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-2-carboxylic acid
• ProlinePyrrolidinecarboxylicacid
• H-DL-Pro-OH~(+/-)-Pyrrolidine-2-carboxylic acid
• H-DL-Pro-OH
• (+/-)-PYRROLIDINE-2-CARBOXYLIC ACID
• DL-Proline
• PROLINE, DL-(RG)
• (±)Pyrrolidine-2-carboxylic acid
• 2-Pyrrolidine carboxylic acid
• Proline, DL-
• proline
• Hpro
• L-Proline, homopolymer
• D-Pyrrolidine-2-carboxylic acid
• NSC97923
• Prolin
• ONIBWKKTOPOVIA-UHFFFAOYSA-N
• Proline DL-form
• Poly(L-proline)
• Poly(DL-proline)
• laevo-proline
• proline;
• DL proline
• D,L-proline
• Proline #
• d,1-proline
• CCCu
• DL-Proline,(S)
• PubChem20
• pyrrolidine-2-carboxylic acid;DL-Proline
• pyrrolidine-2-carboxylic acid

• MDL： MFCD00005250
• Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： ONIBWKKTOPOVIA-UHFFFAOYSA-N
• SMILES： [O-]C(C1CCC[NH2+]1)=O
• BRN： 80809

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Not available
• Density: 1.1808 (rough estimate)
• Melting Point: 208 °C (dec.) (lit.)
• Boiling Point: 252.2℃ at 760 mmHg
• Flash Point: 252.2 °C at 760 mmHg
• Refractive Index: 1.4538 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 49.33
• LogP: 0.15180
• Merck: 7780
• Solubility: Not available

pyrrolidine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters